Cas no 122890-57-7 (2-(ethylamino)propanoic acid hydrochloride)

• Product Name: 2-(ethylamino)propanoic acid hydrochloride
• CAS No: 122890-57-7
• MF: C₅H₁₂ClNO₂
• MW: 153.607280731201
• CID: 4579343
• PubChem ID: 87246320
• Update Time: 2025-07-23

2-(ethylamino)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(ethylamino)propanoic acid hydrochloride

• Inchi： 1S/C5H11NO2.ClH/c1-3-6-4(2)5(7)8;/h4,6H,3H2,1-2H3,(H,7,8);1H
• InChI Key： AYJORTVGNUTUMD-UHFFFAOYSA-N
• SMILES： C(C)(C(=O)O)NCC.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(ethylamino)propanoic acid hydrochloride

Introduction to 2-(ethylamino)propanoic acid hydrochloride (CAS No: 122890-57-7)

2-(ethylamino)propanoic acid hydrochloride, with the chemical formula C₆H₁₃NO₂·HCl, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 122890-57-7, has garnered attention due to its structural properties and potential applications in drug development. The hydrochloride salt form enhances its solubility, making it a valuable intermediate in synthetic chemistry and a candidate for further biological evaluation.

The molecular structure of 2-(ethylamino)propanoic acid hydrochloride consists of an ethylamino group attached to a propanoic acid backbone, with the addition of a hydrochloride counterion. This configuration imparts unique physicochemical properties that make it useful in various chemical reactions, including peptide coupling and enzyme inhibition studies. The presence of both basic and acidic functional groups allows for diverse interactions with biological targets, which is a critical factor in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways involved in neurological disorders. 2-(ethylamino)propanoic acid hydrochloride has been investigated for its potential role as a precursor in the synthesis of bioactive molecules. Its structural motif is reminiscent of several pharmacologically active agents, suggesting that it could serve as a scaffold for designing new therapeutic entities. Preliminary studies have shown that derivatives of this compound exhibit promising activities in preclinical models.

One of the most compelling aspects of 2-(ethylamino)propanoic acid hydrochloride is its versatility in synthetic applications. The ethylamino group can undergo various transformations, such as nucleophilic substitution and condensation reactions, while the carboxylic acid moiety can form esters or amides. These reactivities have been exploited in the synthesis of complex molecules, including peptidomimetics and small organic compounds. The hydrochloride salt form further enhances these properties by improving stability and handling characteristics.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(ethylamino)propanoic acid hydrochloride for potential biological activity. Molecular docking studies have identified that this compound can interact with specific protein targets, suggesting its utility in drug discovery. For instance, it has been found to bind to enzymes involved in metabolic pathways relevant to inflammation and neurodegeneration. These findings have prompted further investigation into its pharmacological profile.

The synthesis of 2-(ethylamino)propanoic acid hydrochloride involves multi-step organic reactions, typically starting from readily available precursors such as ethylamine and acrylic acid derivatives. Optimizing reaction conditions to maximize yield and purity is crucial for pharmaceutical applications. Advances in green chemistry principles have also been applied to develop more sustainable synthetic routes, reducing waste and energy consumption without compromising efficiency.

In conclusion, 2-(ethylamino)propanoic acid hydrochloride (CAS No: 122890-57-7) represents a promising compound with diverse applications in pharmaceutical research and development. Its unique structural features and physicochemical properties make it an attractive candidate for further exploration. As research continues to uncover new biological targets and synthetic methodologies, the potential uses of this compound are likely to expand, contributing to the advancement of modern medicine.